Cas no 2228495-14-3 (3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile
• CAS No: 2228495-14-3
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5818059
• PubChem ID: 165678448
• Update Time: 2025-05-23

3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-β-hydroxy-5-methylbenzenepropanenitrile
• 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile
• EN300-1980368
• 2228495-14-3

• Inchi： 1S/C10H10ClNO/c1-7-2-3-9(11)8(6-7)10(13)4-5-12/h2-3,6,10,13H,4H2,1H3
• InChI Key： MNJZPOARYUIPTQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=CC=1Cl)C)(O)CC#N

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile

Introduction to 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile (CAS No: 2228495-14-3)

3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile, identified by the Chemical Abstracts Service Number (CAS No) 2228495-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a nitrile functional group and an aromatic ring system, which are widely recognized for their potential biological activities. The structural features of 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile make it a promising candidate for further investigation in drug discovery and development, particularly in the context of novel therapeutic agents targeting various diseases.

The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom at the 2-position and a methyl group at the 5-position, which are key features that contribute to its unique chemical properties. Additionally, the presence of a hydroxyl group and a nitrile group at the propyl chain provides additional sites for chemical modification and interaction with biological targets. Such structural motifs are often exploited in medicinal chemistry to achieve specific pharmacological effects, including modulating enzyme activity, receptor binding, and cellular signaling pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors that can modulate the activity of enzymes involved in metabolic pathways associated with inflammation, cancer, and neurodegenerative diseases. The nitrile group in 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile is particularly noteworthy, as nitriles have been shown to exhibit diverse biological activities. For instance, they can act as substrates or inhibitors for various enzymes, including cytochrome P450 enzymes and amidases, which play crucial roles in drug metabolism and biosynthesis. The hydroxyl group also contributes to the compound's reactivity and potential for further derivatization, allowing chemists to fine-tune its properties for specific applications.

One of the most compelling aspects of 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile is its potential as a building block for more complex pharmacophores. In drug discovery, simpler molecules like this one are often used as starting points for structure-activity relationship (SAR) studies, where modifications are made systematically to optimize potency, selectivity, and pharmacokinetic properties. The aromatic ring system provides a scaffold that can be readily functionalized to introduce additional pharmacological targets or improve solubility and bioavailability. This flexibility makes it an attractive candidate for medicinal chemists working on next-generation therapeutics.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile. These technologies allow researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging these tools, scientists can prioritize compounds based on their predicted interactions with biological targets, thereby streamlining the drug discovery pipeline. The structural features of this compound make it an excellent candidate for virtual screening against large databases of protein targets, including kinases, proteases, and transcription factors.

The synthesis of 3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile presents an interesting challenge due to its complex structural motif. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. For instance, cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings can be used to construct the aromatic ring system, while nucleophilic addition reactions can introduce the hydroxyl and nitrile groups at the propyl chain. These synthetic strategies not only provide access to this compound but also offer insights into general approaches for constructing related molecules with tailored biological activities.

In conclusion,3-(2-chloro-5-methylphenyl)-3-hydroxypropanenitrile (CAS No: 2228495-14-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research in medicinal chemistry continues to evolve，this compound is likely to play an important role in future studies，contributing to our understanding of disease mechanisms and providing new opportunities for therapeutic intervention.